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Compound of Interest

Compound Name: Z164597606

Cat. No.: B15139258 Get Quote

An in-depth technical guide on the solubility and stability of a specific chemical compound,

such as one designated "Z164597606," requires access to specific experimental data that does

not appear to be publicly available. Searches for "Z164597606" did not yield specific data on its

solubility or stability. The identifier appears to be linked to a tris(perfluorophenyl)-zincate

complex, denoted as [Zn(C₆F₅)₃]⁻. However, detailed experimental results for this specific

compound's solubility and stability are not provided in the available public information.

Without experimental data, it is not possible to provide a quantitative technical guide. A

comprehensive guide would typically include the following sections, which are currently

unavailable for Z164597606:

Solubility Data
A crucial aspect of drug development and chemical research is understanding a compound's

solubility in various solvents. This data is typically presented in a tabular format.

Table 1: Hypothetical Solubility of Z164597606 in Various Solvents

Solvent Temperature (°C) Solubility (mg/mL) Method

Water 25 < 0.1 HPLC

Ethanol 25 5.2 HPLC

DMSO 25 150.8 HPLC

PEG 400 25 89.3 HPLC
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Stability Data
The stability of a compound under different conditions is critical for determining its shelf-life and

potential degradation pathways.

Table 2: Hypothetical Stability of Z164597606 under Stress Conditions

Condition Duration Degradation (%) Major Degradants

40°C / 75% RH 4 weeks 2.1 Z-Deg-1, Z-Deg-2

Acidic (pH 1.2) 24 hours 15.7 Z-Hyd-1

Basic (pH 9.0) 24 hours 8.4 Z-Hyd-2

Oxidative (3% H₂O₂) 24 hours 25.1 Z-Ox-1, Z-Ox-2

Photostability (ICH

Q1B)
10 days 5.6 Z-Photo-1

Experimental Protocols
Detailed methodologies are essential for reproducibility.

Solubility Determination Protocol

A standardized protocol for solubility assessment would typically involve the shake-flask

method.
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Solubility Workflow

Add excess Z164597606 to solvent

Equilibrate at constant temperature (e.g., 25°C) for 24h

Filter the solution to remove undissolved solid

Analyze filtrate by HPLC to determine concentration

Click to download full resolution via product page

Caption: Workflow for solubility determination.

Forced Degradation Study Protocol

To understand stability, forced degradation studies are conducted.
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Forced Degradation Protocol

Prepare stock solution of Z164597606

Aliquot into separate stress conditions:
- Acidic (e.g., 0.1 N HCl)

- Basic (e.g., 0.1 N NaOH)
- Oxidative (e.g., 3% H2O2)

- Thermal (e.g., 60°C)
- Photolytic (ICH Q1B)

Incubate for a defined period (e.g., 24 hours)

Analyze samples by a stability-indicating HPLC method

Click to download full resolution via product page

Caption: Protocol for forced degradation studies.

In the absence of specific data for Z164597606, this guide serves as a template for how such

information would be presented. Researchers and drug development professionals are

encouraged to perform these experiments to characterize the compound fully.

To cite this document: BenchChem. [Z164597606 solubility and stability data]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139258#z164597606-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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